N-(4-(dimethylamino)phenethyl)-4-fluoro-2-methylbenzenesulfonamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]ethyl]-4-fluoro-2-methylbenzenesulfonamide
• InChI: InChI=1S/C17H21FN2O2S/c1-13-12-15(18)6-9-17(13)23(21,22)19-11-10-14-4-7-16(8-5-14)20(2)3/h4-9,12,19H,10-11H2,1-3H3
• InChI Key: WVJLOKWICAMSNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCCC2=CC=C(C=C2)N(C)C
• Molecular Formula: C17H21FN2O2S
• Molecular Weight: 336.4 g/mol

Description

The compound is a sulfonamide derivative, which are often used in medicinal chemistry due to their bioactive properties. It contains a dimethylamino phenethyl group, which is a common motif in many bioactive compounds.

Scientific Research Applications

Synthesis and Characterization

• A study focused on the synthesis, characterization, and computational study of a newly synthesized sulfonamide molecule, highlighting the structural analysis through SCXRD studies and spectroscopic tools. The research provided insights into the type and nature of intermolecular interactions, as well as computational analysis of structural and electronic properties, offering a foundation for understanding the chemical behavior of similar sulfonamide compounds (Murthy et al., 2018).

Chemical Reactions and Mechanisms

• Another study described the copper-catalyzed radical N-demethylation of N-methyl amides using N-fluorobenzenesulfonimide as an oxidant, demonstrating a novel approach for the conversion of amides to carbinolamines. This process highlights the reactivity and potential utility of sulfonamide compounds in organic synthesis and reaction mechanisms (Yi et al., 2020).

Antimicrobial Applications

• Research into the antimicrobial activity of novel sulfonamide derivatives revealed the synthesis of compounds with significant activity against Gram-positive and Gram-negative bacteria, as well as fungi. This suggests potential applications of sulfonamide compounds in developing new antimicrobial agents (Ghorab et al., 2017).

Molecular Dynamics and Computational Studies

• Molecular dynamics simulations and quantum chemical studies have been conducted to investigate the interaction of sulfonamide molecules with proteins, offering insights into the molecular basis of their activity and potential applications in drug design and biological research (Kaya et al., 2016).

Analytical and Spectroscopic Applications

• The development of reaction-based fluorescent probes for the discrimination of thiophenols over aliphatic thiols showcases the application of sulfonamide derivatives in analytical chemistry, highlighting their potential for sensitive and selective detection techniques (Wang et al., 2012).